Cas no 1797116-76-7 (6-Chloro-2-pyridinyl(2-quinolinyl)methanone)

• Product Name: 6-Chloro-2-pyridinyl(2-quinolinyl)methanone
• CAS No: 1797116-76-7
• MF: C₁₅H₉ClN₂O
• MW: 268.6977622509
• CID: 4554979
• Update Time: 2025-05-25

6-Chloro-2-pyridinyl(2-quinolinyl)methanone Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-pyridinyl(2-quinolinyl)methanone

• Inchi： 1S/C15H9ClN2O/c16-14-7-3-6-12(18-14)15(19)13-9-8-10-4-1-2-5-11(10)17-13/h1-9H
• InChI Key： SQFHGCTXSZMBPE-UHFFFAOYSA-N
• SMILES： c1(C(=O)c2cccc(Cl)n2)nc2ccccc2cc1

Additional information on 6-Chloro-2-pyridinyl(2-quinolinyl)methanone

6-Chloro-2-pyridinyl(2-quinolinyl)methanone: A Comprehensive Overview

The compound 6-Chloro-2-pyridinyl(2-quinolinyl)methanone, with the CAS number 1797116-76-7, is a significant molecule in the field of organic chemistry. This compound, often referred to as CAS 1797116-76-7, is characterized by its unique structure, which combines a pyridine ring and a quinoline moiety connected through a methanone group. The presence of a chlorine substituent at the sixth position of the pyridine ring adds further complexity and reactivity to the molecule.

Recent studies have highlighted the potential of 6-Chloro-2-pyridinyl(2-quinolinyl)methanone in various applications, particularly in the realm of drug discovery. Researchers have explored its role as a potential lead compound for developing novel pharmaceutical agents. The molecule's ability to interact with specific biological targets has been extensively investigated, with promising results in preliminary assays. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further optimization in therapeutic development.

In addition to its pharmacological applications, CAS 1797116-76-7 has also gained attention in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics. Recent advancements in this field have demonstrated that derivatives of this compound can be employed as semiconducting materials in thin-film transistors and organic light-emitting diodes (OLEDs). The integration of the pyridine and quinoline moieties enhances the molecule's charge transport properties, which are crucial for such applications.

The synthesis of 6-Chloro-2-pyridinyl(2-quinolinyl)methanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions.

From an environmental standpoint, the compound's stability and biodegradability have been assessed in recent studies. Results indicate that under controlled conditions, CAS 1797116-76-7 demonstrates moderate biodegradation rates, suggesting that it may not pose significant risks to ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 6-Chloro-2-pyridinyl(2-quinolinyl)methanone represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industries alike. As ongoing investigations continue to uncover new potentials for this compound, its role in scientific and technological progress is expected to grow significantly.